N-benzhydryl-4-thiophen-2-yloxane-4-carboxamide

• IUPAC Name: N-benzhydryl-4-thiophen-2-yloxane-4-carboxamide
• InChI: InChI=1S/C23H23NO2S/c25-22(23(13-15-26-16-14-23)20-12-7-17-27-20)24-21(18-8-3-1-4-9-18)19-10-5-2-6-11-19/h1-12,17,21H,13-16H2,(H,24,25)
• InChI Key: XBLXRAQITOTYJZ-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1(C2=CC=CS2)C(=O)NC(C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C23H23NO2S
• Molecular Weight: 377.5 g/mol

Description

“N-benzhydryl-4-thiophen-2-yloxane-4-carboxamide” is a complex organic compound. The benzhydryl motif is a fundamental component present in drugs which are anti-histamines, anti-hypertensive, anti-migraine, and anti-allergenic agents. The thiophene group is a five-membered ring containing four carbon atoms and a sulfur atom. It is a common motif in pharmaceuticals and materials science.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the thiophene ring, the creation of the carboxamide group, and the coupling of these groups with the benzhydryl moiety. Unfortunately, without specific literature or experimental data, it’s challenging to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry. These techniques would provide information about the arrangement of atoms in the molecule and the types of bonds present.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its structure and the conditions under which it is used. For example, the thiophene ring might undergo electrophilic aromatic substitution reactions, and the carboxamide group could participate in various acid-base reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be determined by its molecular structure. These properties could be predicted using computational chemistry methods or determined experimentally.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. If it’s designed to be a drug, its mechanism of action would involve interacting with specific biological targets in the body. Unfortunately, without more specific information, it’s difficult to predict the exact mechanism of action.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as how it is used. Proper handling and disposal procedures would need to be followed to minimize risk.

Future Directions

The future directions for research on this compound would depend on its intended applications. If it shows promise as a drug, further studies could be conducted to optimize its synthesis, improve its efficacy, and assess its safety.